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Compound of Interest

Compound Name: Oxybenzone-d5

Cat. No.: B581888 Get Quote

Essential Safety and Handling Guide for
Oxybenzone-d5
This guide provides critical safety and logistical information for the handling and disposal of

Oxybenzone-d5, tailored for researchers, scientists, and drug development professionals.

Following these procedural steps is essential for ensuring laboratory safety and proper

environmental stewardship.

Hazard Identification and Classification
Oxybenzone-d5, the deuterated form of Oxybenzone, presents several hazards that

necessitate careful handling. While not classified as a carcinogen by IARC, NTP, or OSHA, it is

associated with skin, eye, and respiratory irritation and is notably toxic to aquatic life.[1][2][3]
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Hazard Classification GHS Pictogram Statement

Skin Irritation GHS07
H315: Causes skin irritation.[2]

[3]

Eye Irritation GHS07
H319: Causes serious eye

irritation.[2][3]

Specific target organ toxicity GHS07
H335: May cause respiratory

irritation.[2][3]

Hazardous to the aquatic

environment
GHS09

H400: Very toxic to aquatic life.

[1][4]

Hazardous to the aquatic

environment
GHS09

H411: Toxic to aquatic life with

long lasting effects.[1][4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table outlines the minimum PPE requirements for handling Oxybenzone-d5.
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Situation Required Personal Protective Equipment

Routine Handling (weighing, preparing

solutions)

- Eye/Face Protection: Safety glasses with side-

shields or goggles, approved under NIOSH (US)

or EN 166 (EU) standards.[1] - Hand Protection:

Chemical-resistant gloves (e.g., nitrile rubber). -

Body Protection: Laboratory coat.

Generating Dust or Aerosols

- Respiratory Protection: NIOSH-approved P1

filter respirator.[1] - Eye/Face Protection: Safety

goggles. - Hand Protection: Chemical-resistant

gloves. - Body Protection: Laboratory coat.

Spill Cleanup

- Respiratory Protection: NIOSH-approved P1

filter respirator.[1] - Eye/Face Protection: Safety

goggles or a face shield. - Hand Protection:

Heavy-duty chemical-resistant gloves. - Body

Protection: Chemical-resistant apron or

coveralls.

Fire Emergency
- Self-contained breathing apparatus (SCBA)

and full protective clothing.[4][5]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing risks and

environmental impact.

Experimental Protocol: Safe Handling of Oxybenzone-d5
Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid powder or creating solutions.[3]

Ensure an eyewash station and safety shower are readily accessible.

Designate a specific area for handling Oxybenzone-d5 to prevent cross-contamination.
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Donning PPE:

Before handling the compound, put on all required PPE as detailed in the table above.

Handling the Compound:

Avoid the formation of dust and aerosols.[5]

When weighing, use a balance with a draft shield or conduct the operation within a fume

hood.

For creating solutions, add the solid to the solvent slowly to prevent splashing.

Storage:

Store Oxybenzone-d5 in a tightly sealed, properly labeled container.[1][3]

Keep in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents, bases, acid chlorides, and acid anhydrides.[3][4]

Given that the compound may be hygroscopic and moisture-sensitive, consider storage in

a desiccator.[3][5]

Post-Handling:

Thoroughly wash hands with soap and water after handling.[1]

Clean the work area to remove any residual contamination.

Remove and properly dispose of or decontaminate PPE.

Spill Management Protocol
Immediate Actions:

Evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated.
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Don the appropriate PPE for spill cleanup.

Containment and Cleanup:

For solid spills, carefully sweep or scoop up the material, avoiding dust generation.[5]

Dampening the solid with 60-70% ethanol may be an option to reduce dust.[6]

Place the spilled material into a sealed, labeled container for disposal.[3][5]

Clean the spill area with a suitable solvent (e.g., ethanol) and then with soap and water.

Collect all cleanup materials in a sealed container for proper disposal.

Reporting:

Report the spill to the laboratory supervisor or safety officer.

Disposal Plan
Oxybenzone-d5 is very toxic to aquatic life, and its disposal must be managed to prevent

environmental release.[1]

Waste Collection:

Collect all waste containing Oxybenzone-d5, including unused product, contaminated

consumables (e.g., gloves, wipes), and spill cleanup materials, in a dedicated, sealed, and

clearly labeled hazardous waste container.

Do not dispose of Oxybenzone-d5 down the drain.[1][5]

Waste Disposal:

Dispose of the waste through an approved hazardous waste disposal facility.[1]

The recommended disposal method is to dissolve the compound in a combustible solvent

and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[5]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Workflow for Handling and Disposal of Oxybenzone-d5

Safe Handling and Disposal Workflow for Oxybenzone-d5

Preparation

Handling

Cleanup & Disposal

Emergency Procedures

1. Review SDS & Protocols

2. Don Appropriate PPE

3. Prepare Work Area (Fume Hood)

4. Weigh & Prepare Solutions

5. Store ProperlySpill OccursExposure Occurs

6. Decontaminate Work Area

7. Segregate & Label Waste

8. Dispose via Approved Vendor

Procedure Complete

Contain & Clean

Seek Medical Attention
 & Re-evaluate Protocol

Start
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Caption: Workflow for the safe handling and disposal of Oxybenzone-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. hpc-standards.com [hpc-standards.com]

3. Oxybenzone SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

4. makingcosmetics.com [makingcosmetics.com]

5. hpc-standards.com [hpc-standards.com]

6. 2-Hydroxy-4-methoxybenzophenone | C14H12O3 | CID 4632 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling
Oxybenzone-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b581888#personal-protective-equipment-for-handling-
oxybenzone-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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